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Compound of Interest

2-Bromo-4-methylphenyl
Compound Name: o
isothiocyanate

Cat. No.: B091095

An In-depth Technical Guide to 2-Bromo-4-methylphenyl isothiocyanate

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of 2-Bromo-4-methylphenyl isothiocyanate,
including its chemical properties, molecular structure, and relevant experimental protocols. The
information is curated for professionals in the fields of chemical research and drug
development.

Chemical Identity and Properties

2-Bromo-4-methylphenyl isothiocyanate is an aromatic isothiocyanate compound. Its
fundamental chemical identifiers and properties are summarized below.
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Property Value Reference

CAS Number 19241-39-5 [1112]

Molecular Formula CsHeBINS [11[2][3]

Molecular Weight 228.11 g/mol [11[2]
2-bromo-1-isothiocyanato-4-

IUPAC Name [3]
methylbenzene

SMILES CC1=CC(=C(C=C1)N=C=S)Br  [3]
DQXSCOWMTPPFCJ-

InChl Key [1][3]

UHFFFAOYSA-N

Predicted XlogP

4.4

[3]

Molecular Structure

The molecular structure of 2-Bromo-4-methylphenyl isothiocyanate consists of a benzene

ring substituted with a bromine atom, a methyl group, and an isothiocyanate group.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C19241395&Mask=200
https://www.calpaclab.com/2-bromo-4-methylphenyl-isothiocyanate-min-95-100-mg/ala-b301166-100mg
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19241395&Mask=200
https://www.calpaclab.com/2-bromo-4-methylphenyl-isothiocyanate-min-95-100-mg/ala-b301166-100mg
https://pubchemlite.lcsb.uni.lu/e/compound/140506
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19241395&Mask=200
https://www.calpaclab.com/2-bromo-4-methylphenyl-isothiocyanate-min-95-100-mg/ala-b301166-100mg
https://pubchemlite.lcsb.uni.lu/e/compound/140506
https://pubchemlite.lcsb.uni.lu/e/compound/140506
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19241395&Mask=200
https://pubchemlite.lcsb.uni.lu/e/compound/140506
https://pubchemlite.lcsb.uni.lu/e/compound/140506
https://www.benchchem.com/product/b091095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular Structure of 2-Bromo-4-methylphenyl isothiocyanate
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Caption: 2D representation of 2-Bromo-4-methylphenyl isothiocyanate.

Experimental Protocols: Synthesis

A general and efficient "one-pot,” two-step procedure for the synthesis of aryl isothiocyanates
can be adapted for 2-Bromo-4-methylphenyl isothiocyanate.[4] This method involves the
formation of a dithiocarbamate intermediate followed by desulfurization.[4]

Materials and Reagents:

e 2-Bromo-4-methylaniline (starting amine)
e Carbon disulfide (CS2)

o Triethylamine (EtsN) or another organic base
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e 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate
(DMT/NMM/TsO") as a desulfurization reagent[4]

e Dichloromethane (DCM) as a solvent
e Hydrochloric acid (HCI, 1N solution)
e Magnesium sulfate (MgSQOa4)

o Hexane for chromatography

Procedure:

o Dithiocarbamate Formation: The starting amine, 2-Bromo-4-methylaniline, is dissolved in dry
DCM in a pressure vial. An organic base like triethylamine and carbon disulfide are added to
the solution, which is then stirred at room temperature.[4]

o Desulfurization: The desulfurization reagent (DMT/NMM/TsO™) is added to the reaction
mixture.[4] The reaction can be carried out under microwave conditions (e.g., 90°C for 3
minutes) to facilitate the conversion to the isothiocyanate.[4]

o Workup and Purification:

o The reaction mixture is diluted with DCM and washed sequentially with water, 1N HCI, and
again with water.[4]

o The organic layer is dried over anhydrous MgSOQOa.[4]

o The crude product is purified by flash chromatography on silica gel using hexane as the
eluent.[4]

o The final product, 2-Bromo-4-methylphenyl isothiocyanate, is isolated after solvent
evaporation under reduced pressure.[4]
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Start: 2-Bromo-4-methylaniline

Dissolve in DCM
Add EtasN and CS:2

Add DMT/NMM/TsO~
Microwave (90°C, 3 min)

Dilute with DCM
Wash with H20, HCI, H20

l

Dry over MgSOa

Purify via Flash Chromatography

(Hexane eluent)

End Product:
2-Bromo-4-methylphenyl isothiocyanate

Click to download full resolution via product page

Caption: General synthesis workflow for aryl isothiocyanates.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b091095?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactivity and Applications

The isothiocyanate group (-N=C=S) is a versatile functional group in organic synthesis. The
carbon atom of the isothiocyanate is electrophilic and readily undergoes nucleophilic attack.
The presence of an electron-withdrawing bromine atom on the aromatic ring enhances this
electrophilicity.

This compound can serve as a building block in the synthesis of various heterocyclic
compounds and thiourea derivatives, which are of interest in medicinal chemistry and drug
development. For instance, a related compound, 2-Bromophenyl isothiocyanate, has been
utilized in the synthesis of 1,4-dihydro-3,1-benzoxazine-2-thiones.

Spectral Data

Spectral information is crucial for the characterization of 2-Bromo-4-methylphenyl
isothiocyanate. Publicly available data includes:

o Mass Spectrometry: Electron ionization mass spectrum data is available through the NIST
WebBook.[1]

« Infrared (IR) and Raman Spectroscopy: FTIR and Raman spectra can be found in spectral
databases such as SpectraBase.[5] These are essential for identifying the characteristic
isothiocyanate stretching vibrations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document. BenchChem. [CAS number and molecular structure of 2-Bromo-4-
methylphenyl isothiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091095#cas-number-and-molecular-structure-of-2-
bromo-4-methylphenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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